Cas no 1403992-43-7 (B-[3-(3-hydroxy-3-oxetanyl)phenyl]boronic acid)
B-[3-(3-hydroxy-3-oxetanyl)phenyl]boronic acid Chemical and Physical Properties
Names and Identifiers
-
- B-[3-(3-hydroxy-3-oxetanyl)phenyl]Boronic acid
- Boronic acid, B-[3-(3-hydroxy-3-oxetanyl)phenyl]-
- CID 119085758
- B-[3-(3-hydroxy-3-oxetanyl)phenyl]boronic acid
-
- Inchi: 1S/C9H11BO4/c11-9(5-14-6-9)7-2-1-3-8(4-7)10(12)13/h1-4,11-13H,5-6H2
- InChI Key: IXPHFCJANMKNCY-UHFFFAOYSA-N
- SMILES: O1CC(C2C=CC=C(B(O)O)C=2)(C1)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 205
- Topological Polar Surface Area: 69.9
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 468.6±55.0 °C(Predicted)
- pka: 8.38±0.10(Predicted)
B-[3-(3-hydroxy-3-oxetanyl)phenyl]boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7448120-0.05g |
[3-(3-hydroxyoxetan-3-yl)phenyl]boronic acid |
1403992-43-7 | 95% | 0.05g |
$1020.0 | 2024-05-23 | |
| Enamine | EN300-7448120-0.1g |
[3-(3-hydroxyoxetan-3-yl)phenyl]boronic acid |
1403992-43-7 | 95% | 0.1g |
$1068.0 | 2024-05-23 | |
| Enamine | EN300-7448120-0.25g |
[3-(3-hydroxyoxetan-3-yl)phenyl]boronic acid |
1403992-43-7 | 95% | 0.25g |
$1117.0 | 2024-05-23 | |
| Enamine | EN300-7448120-0.5g |
[3-(3-hydroxyoxetan-3-yl)phenyl]boronic acid |
1403992-43-7 | 95% | 0.5g |
$1165.0 | 2024-05-23 | |
| Enamine | EN300-7448120-1.0g |
[3-(3-hydroxyoxetan-3-yl)phenyl]boronic acid |
1403992-43-7 | 95% | 1.0g |
$1214.0 | 2024-05-23 | |
| Enamine | EN300-7448120-2.5g |
[3-(3-hydroxyoxetan-3-yl)phenyl]boronic acid |
1403992-43-7 | 95% | 2.5g |
$2379.0 | 2024-05-23 | |
| Enamine | EN300-7448120-5.0g |
[3-(3-hydroxyoxetan-3-yl)phenyl]boronic acid |
1403992-43-7 | 95% | 5.0g |
$3520.0 | 2024-05-23 | |
| Enamine | EN300-7448120-10.0g |
[3-(3-hydroxyoxetan-3-yl)phenyl]boronic acid |
1403992-43-7 | 95% | 10.0g |
$5221.0 | 2024-05-23 |
B-[3-(3-hydroxy-3-oxetanyl)phenyl]boronic acid Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on B-[3-(3-hydroxy-3-oxetanyl)phenyl]boronic acid
Introduction to B-[3-(3-hydroxy-3-oxetanyl)phenyl]boronic Acid (CAS No. 1403992-43-7)
B-[3-(3-hydroxy-3-oxetanyl)phenyl]boronic acid is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1403992-43-7, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications. The presence of a boronic acid moiety and an oxetane ring in its molecular structure imparts distinct reactivity and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.
The compound's structure consists of a phenyl ring substituted with a 3-hydroxy-3-oxetanyl group, which is connected to a boronic acid functional group. The oxetane ring, a three-membered cyclic ether, introduces rigidity to the molecule while maintaining flexibility, which is crucial for biological interactions. This structural feature enhances the compound's ability to participate in various chemical reactions, including Suzuki-Miyaura cross-coupling reactions, which are widely used in pharmaceutical synthesis.
In recent years, B-[3-(3-hydroxy-3-oxetanyl)phenyl]boronic acid has been extensively studied for its potential applications in drug development. Boronic acids are well-known for their ability to form stable complexes with diols, a property that has been exploited in the design of protease inhibitors. The oxetane ring further enhances this capability by providing a unique scaffold that can interact with biological targets in a highly specific manner.
One of the most notable applications of this compound is in the field of targeted therapy. Researchers have leveraged its structural features to develop novel inhibitors for enzymes involved in cancer progression. For instance, studies have demonstrated that derivatives of B-[3-(3-hydroxy-3-oxetanyl)phenyl]boronic acid can inhibit the activity of metalloproteinases, which are overexpressed in many cancerous tissues. These metalloproteinases play a crucial role in tumor invasion and metastasis, making them attractive targets for therapeutic intervention.
The compound's reactivity also makes it a valuable tool in materials science. The boronic acid group can undergo reversible coordination with metal ions, leading to the formation of metal-organic frameworks (MOFs). These MOFs have potential applications in catalysis, gas storage, and separation technologies. The oxetane ring's stability under various conditions further enhances the compound's utility in these applications.
Recent advancements in computational chemistry have enabled more precise predictions of the behavior of B-[3-(3-hydroxy-3-oxetanyl)phenyl]boronic acid in different environments. Molecular dynamics simulations have revealed that the compound exhibits high binding affinity for certain biological targets, suggesting its potential as a lead compound for drug discovery. These simulations have also provided insights into how the oxetane ring influences the compound's interactions with proteins and other biomolecules.
The synthesis of B-[3-(3-hydroxy-3-oxetanyl)phenyl]boronic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to improve efficiency and scalability. These methods not only reduce reaction times but also minimize waste generation, aligning with green chemistry principles.
In conclusion, B-[3-(3-hydroxy-3-oxetanyl)phenyl]boronic acid (CAS No. 1403992-43-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable it to participate in diverse chemical reactions and interactions, making it a valuable asset in drug development and industrial applications. As research continues to uncover new applications for this compound, its importance is likely to grow further.
1403992-43-7 (B-[3-(3-hydroxy-3-oxetanyl)phenyl]boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)